N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)ethanediamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C16H13FN2O4/c17-11-3-1-2-4-12(11)19-16(21)15(20)18-8-10-5-6-13-14(7-10)23-9-22-13/h1-7H,8-9H2,(H,18,20)(H,19,21)
• InChI Key: NOQFXZXUOQSTQS-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C16H13FN2O4
• DSSTOX Substance ID: DTXSID30366843
• Molecular Weight: 316.28 g/mol
• CAS RN: 5852-67-5

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-fluorophenyl)ethanediamide, commonly known as Fub-144, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first synthesized in 2009 and has since gained popularity as a research chemical due to its potent effects on the endocannabinoid system.

Mechanism of Action

Fub-144 acts as a potent agonist of the CB1 receptor, which is located in the central nervous system and is responsible for the psychoactive effects of cannabinoids. It binds to the receptor and activates the signaling pathway, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the characteristic effects of cannabinoids, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
Fub-144 has been shown to produce a range of biochemical and physiological effects in animal studies. It has been reported to increase locomotor activity, induce hypothermia, and alter pain perception. Fub-144 has also been shown to have anxiolytic and antipsychotic effects, which may be useful in the treatment of anxiety and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using Fub-144 as a research chemical is its high potency and selectivity for the CB1 receptor. This allows for precise control over the dose and duration of exposure, which is important for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one limitation of using Fub-144 is its potential for toxicity and adverse effects, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on Fub-144. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the CB1 receptor. Another direction is the investigation of the long-term effects of synthetic cannabinoids on the endocannabinoid system and behavior. Additionally, the potential therapeutic applications of Fub-144 and other synthetic cannabinoids in the treatment of various disorders, such as anxiety and schizophrenia, warrant further investigation.

Scientific Research Applications

Fub-144 has been used as a research chemical to study the endocannabinoid system and its interactions with synthetic cannabinoids. It has been shown to have a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. Fub-144 has also been used in studies to investigate the effects of synthetic cannabinoids on neuronal activity, synaptic transmission, and behavior.